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Compound of Interest

Compound Name: Chromic chromate

Cat. No.: B1584994

For researchers, scientists, and drug development professionals, the safe handling of
hazardous materials is paramount. Chromic chromate, a powerful oxidizing agent and a
known carcinogen, necessitates stringent safety protocols to minimize exposure and ensure a
safe laboratory environment.[1] This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for handling chromic chromate.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical when handling chromic
chromate to prevent skin, eye, and respiratory exposure.

Summary of Required Personal Protective Equipment
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PPE Category Recommended Equipment

Chemical-resistant, impervious gloves such as

nitrile or butyl rubber should be worn at all
Hand Protection times.[1][2] It is crucial to avoid latex gloves.[1]

Gloves should be changed immediately if

contaminated.[2]

ANSI Z87.1-compliant safety goggles are
] mandatory.[1] When there is a splash hazard, a
Eye and Face Protection ) ) ) ) )
face shield must be worn in conjunction with

safety goggles.[1][2]

Alab coat is the minimum requirement.[1] For

larger quantities or when there is a risk of

splashing, a chemical-resistant apron or a full
] chemical-resistant suit should be worn.[1][3]

Body Protection ]

Washable or disposable overalls made of a

suitably chemical-resistant material are also

recommended.[3] Safety boots or wellingtons

are appropriate in certain situations.[3]

Work should be conducted in a fume hood.[1][4]
If a fume hood is not feasible, a NIOSH-
approved respirator with an appropriate
cartridge for acid gases and particulates (N100,
R100, or P100 filter) is necessary.[4][5] For
concentrations above the NIOSH REL, a self-

Respiratory Protection

contained breathing apparatus (SCBA) may be
required.[5]

Exposure Limits

Adherence to established occupational exposure limits is crucial for minimizing the health risks
associated with chromic chromate.

Occupational Exposure Limits for Chromic Acid and Chromates (as Cr)
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Organization Exposure Limit

Recommended Exposure Limit (REL): 0.0002

NIOSH i .

mg/m3 (8-hour Time-Weighted Average)[6]

Permissible Exposure Limit (PEL): 0.005 mg/m3
OSHA

(as CrOs)[6]

Threshold Limit Value (TLV): 0.05 mg/m3 (8-hour
ACGIH

Time-Weighted Average)[7]

Operational and Handling Procedures

Safe handling of chromic chromate extends beyond PPE and requires specific laboratory
practices and engineering controls.

Engineering Controls:

o Ventilation: Always handle chromic chromate in a well-ventilated area, preferably within a
designated fume hood, to minimize inhalation of dust or mists.[1][4]

Safe Handling Practices:

« Avoid Dust Formation: Minimize the generation of dust when handling powdered forms of
chromic chromate.[S]

e Secondary Containment: Store containers of chromic chromate in leak-proof secondary
containment to prevent spills from spreading.[1]

o Storage: Keep containers tightly closed and stored upright in a cool, dry, well-ventilated area,
below eye level.[1][9]

e Labeling: Ensure all containers are clearly labeled with the chemical name, a skull-and-
crossbones pictogram, the word "Danger,"” and identify the material as acutely toxic and
carcinogenic.[1][9]

e Incompatible Materials: Keep chromic chromate away from acids, bases, powdered metals,
organic chemicals, and other combustible materials.[1][10]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures:

Exposure Route Immediate Action

Immediately remove all contaminated clothing.
[1] Flush the affected skin with large amounts of
water for at least 15-30 minutes.[1][7][11] Seek

immediate medical attention.[1]

Skin Contact

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes, occasionally
Eye Contact lifting the upper and lower eyelids.[1][7][11]

Remove contact lenses if present.[1] Seek

immediate medical attention.[1]

Move the individual to fresh air immediately.[1] If

breathing has stopped, begin artificial

Inhalation o ) ] )
respiration.[11] Seek immediate medical
attention.[1]

Do NOT induce vomiting.[8] If the person is
conscious, rinse their mouth with water and give
) them 2-4 cupfuls of milk or water to drink.[8]
Ingestion

Never give anything by mouth to an
unconscious person.[8] Seek immediate medical

attention.[5]

Spill Response Workflow

The following diagram outlines the logical steps for responding to a chromic chromate spill.
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Click to download full resolution via product page
Caption: Logical workflow for responding to a chromic chromate spill.

Disposal Plan

Proper disposal of chromic chromate waste is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Collection and Storage:

 All contaminated materials, including gloves, absorbent pads, and disposable lab coats,
must be collected and disposed of as hazardous waste.[1]

e Collect chromic chromate waste in clearly labeled, sealed containers.[11]
Disposal Method:
» Never dispose of chromic chromate down the drain or in regular trash.[11]

« It is often necessary to treat chromic acid waste to reduce the chromium to a less toxic state
before disposal.[12][13] This typically involves reduction of the hexavalent chromium (Cré+)
to trivalent chromium (Cr3+).[12]

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor for specific disposal procedures and to arrange for
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pickup.[7][11] They will ensure that the waste is handled and disposed of in accordance with
all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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